BENGHE Foundational & Exploratory

Check Availability & Pricing

A-In-depth Technical Guide to 2-(3-
Methoxyphenyl)acetyl Chloride

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 3-Methoxyphenylacetyl chloride
CAS No.: 6834-42-0
Cat. No.: B1585651

Get Quote

This guide provides a comprehensive technical overview of 2-(3-Methoxyphenyl)acetyl chloride
(CAS No. 6834-42-0), a key intermediate in pharmaceutical and fine chemical synthesis. It is
intended for researchers, chemists, and professionals in drug development, offering insights
into its chemical properties, synthesis, applications, and safety protocols.

Chemical Identity and Properties

The unequivocally correct IUPAC name for this compound is 2-(3-methoxyphenyl)acetyl
chloride. It is also commonly referred to as 3-methoxyphenylacetyl chloride.

This compound is a liquid at room temperature, appearing colorless to light brown.[1] It is
sensitive to moisture and will react with water.[1][2] Key physicochemical properties are
summarized in the table below for quick reference.
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Property Value Source
CAS Number 6834-42-0 [3]
Molecular Formula C9H9OCIO2 [3114]
Molecular Weight 184.62 g/mol [3]
Boiling Point 120 °C at 2 mmHg [5]
Density 1.184 g/mL at 25 °C [5]
Refractive Index n20/D 1.5392 [5]

Synthesis of 2-(3-Methoxyphenyl)acetyl Chloride

The most prevalent and industrially scalable method for the synthesis of 2-(3-
methoxyphenyl)acetyl chloride is the chlorination of its corresponding carboxylic acid, 2-(3-
methoxyphenyl)acetic acid. Thionyl chloride (SOCI2) is the reagent of choice for this
transformation due to the clean reaction byproducts (SO2 and HCI), which are gaseous and
easily removed.[6]

Synthesis of the Precursor: 2-(3-Methoxyphenyl)acetic
Acid

The precursor, 2-(3-methoxyphenyl)acetic acid, can be synthesized through various routes. A
common laboratory-scale preparation involves the hydrolysis of 3-methoxybenzyl cyanide.[7]

A detailed protocol for a related compound, 2-(3-bromo-4-methoxyphenyl)acetic acid, involves
the regioselective bromination of 4-methoxyphenylacetic acid using bromine in acetic acid,
yielding the product in high purity after recrystallization.[8] While not the exact precursor, this
illustrates a common synthetic strategy for substituted phenylacetic acids.

Conversion to the Acyl Chloride: A Step-by-Step
Protocol

The conversion of 2-(3-methoxyphenyl)acetic acid to the acyl chloride is a standard procedure
in organic synthesis. The following is a generalized, yet robust, protocol:
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Materials:

2-(3-methoxyphenyl)acetic acid

Thionyl chloride (SOCI2)

Anhydrous dichloromethane (DCM) or another inert solvent

Dry glassware under an inert atmosphere (e.g., nitrogen or argon)
Procedure:

 In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, dissolve 2-(3-methoxyphenyl)acetic acid in anhydrous DCM.

o Slowly add thionyl chloride (typically 1.5 to 2 equivalents) to the stirred solution at room
temperature. The addition should be done cautiously as the reaction can be exothermic and
produce gaseous byproducts.

» After the addition is complete, heat the reaction mixture to reflux and maintain for 2-4 hours,
or until the evolution of gas ceases.

e Monitor the reaction progress by thin-layer chromatography (TLC) or by quenching a small
aliquot with methanol and analyzing the resulting methyl ester by gas chromatography-mass
spectrometry (GC-MS).

e Once the reaction is complete, carefully remove the excess thionyl chloride and solvent
under reduced pressure using a rotary evaporator. It is crucial to use a trap to capture the
corrosive byproducts.

e The crude 2-(3-methoxyphenyl)acetyl chloride can often be used directly in the next step. If
higher purity is required, distillation under reduced pressure is the preferred method of
purification.

Mechanistic Insights

The reaction between a carboxylic acid and thionyl chloride proceeds through a nucleophilic
acyl substitution mechanism.[9] The hydroxyl group of the carboxylic acid is converted into a
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chlorosulfite intermediate, which is a much better leaving group.[9][10] A subsequent
nucleophilic attack by the chloride ion on the carbonyl carbon leads to the formation of the acyl
chloride and the release of sulfur dioxide and hydrogen chloride as gaseous byproducts.[6][9]
[11]

Synthesis Workflow
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Caption: A simplified workflow for the synthesis of 2-(3-methoxyphenyl)acetyl chloride.

Applications in Drug Development and Chemical
Synthesis

2-(3-Methoxyphenyl)acetyl chloride is a versatile building block in organic synthesis, primarily
due to the reactivity of the acyl chloride functional group. It is a precursor for the synthesis of
various amides, esters, and ketones.

Its utility is particularly noted in the preparation of benzothiadiazine derivatives, which have
been investigated as potential kynurenine aminotransferase (KAT) inhibitors.[12] KATs are
enzymes involved in the kynurenine pathway, which is implicated in neurological disorders.

Spectroscopic Characterization

Confirmation of the identity and purity of 2-(3-methoxyphenyl)acetyl chloride is typically
achieved through a combination of spectroscopic techniques.
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: Both *H and *3C NMR are crucial for
structural elucidation. The 13C NMR spectrum is available for reference.[13]

« Infrared (IR) Spectroscopy: The IR spectrum will show a characteristic strong absorption
band for the C=0 stretch of the acyl chloride, typically in the region of 1780-1815 cm~1.[14]

e Mass Spectrometry (MS): Mass spectrometry provides information about the molecular
weight and fragmentation pattern of the molecule, further confirming its identity.[15]

Safety and Handling

2-(3-methoxyphenyl)acetyl chloride is a corrosive substance that causes severe skin burns and
eye damage.[2][16] It may also cause respiratory irritation.[2][16] It is also a lachrymator,
meaning it can cause tearing.[2][16]

Handling Precautions:

Always handle this compound in a well-ventilated fume hood.[2][17]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[2][17]

» Avoid breathing vapors or mists.[2][17]

o Keep away from moisture and incompatible materials such as bases, strong oxidizing
agents, alcohols, and amines.[17]

First Aid Measures:

 In case of skin contact: Immediately flush with plenty of water for at least 15 minutes while
removing contaminated clothing.[17] Seek immediate medical attention.[17]

 In case of eye contact: Immediately rinse with plenty of water, also under the eyelids, for at
least 15 minutes.[17] Seek immediate medical attention.[17]

e If inhaled: Move the person to fresh air. If not breathing, give artificial respiration.[16] Seek
immediate medical attention.[16]
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 If swallowed: Do NOT induce vomiting.[17] Rinse mouth with water and seek immediate
medical attention.[2]
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Caption: Key safety and handling precautions for 2-(3-methoxyphenyl)acetyl chloride.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. lookchem.com [lookchem.com]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://chem.libretexts.org/Courses/University_of_Arkansas_Little_Rock/Chem_2403%3A_Organic_Chemistry_II-_Smith/20%3A_Carboxylic_Acids_and_Nitriles/20.08%3A_Chemistry_of_Carboxylic_Acids
https://www.lookchem.com/3-Methylbenzoyl-chloride/cas-1711-06-4.html
https://www.chembk.com/en/chem/2-(3-Methoxyphenyl)acetic%20acid
https://www.benchchem.com/product/b1585651/docs?utm_src=pdf-body#a-in-depth-technical-guide-to-2-3-methoxyphenyl-acetyl-chloride
https://spectrabase.com/spectrum/GVey2y58ArY
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3200844/
https://pubchem.ncbi.nlm.nih.gov/compound/2734688
https://www.benchchem.com/product/b1585651/docs?utm_src=pdf-body#a-in-depth-technical-guide-to-2-3-methoxyphenyl-acetyl-chloride
https://pubchemlite.com/compound/2-3-methoxyphenyl-acetylchloride
https://matrix-fine-chemicals.com/product/2-3-methoxyphenyl-acetyl-chloride-6834-42-0
https://www.benchchem.com/product/b1585651/docs?utm_src=pdf-body#a-in-depth-technical-guide-to-2-3-methoxyphenyl-acetyl-chloride
https://www.xinsuchem.com/3-methoxyphenylacetyl-chloride-cas-no-6834-42-0-product/
https://www.mdpi.com/1422-8599/2022/1/M1315
https://www.researchgate.net/figure/General-strategy-for-synthesis-of-compounds-a-methoxyacetyl-chloride-K-2-CO-3-DCM-30_fig1_372995574
https://pubchem.ncbi.nlm.nih.gov/compound/19906517
https://www.benchchem.com/product/b1585651?utm_src=pdf-custom-synthesis#bc-rfq
https://www.lookchem.com/casno1711-06-4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585651?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

2. sigmaaldrich.com [sigmaaldrich.com]

3. 2-(3-METHOXYPHENYL)ACETYL CHLORIDE | CAS 6834-42-0 [matrix-fine-
chemicals.com]

4. PubChemlLite - 3-methoxyphenylacetyl chloride (C9H9CIO2) [pubchemlite.lcsb.uni.lu]
5. 3-FEEEHZBESR 98% | Sigma-Aldrich [sigmaaldrich.com]
6. masterorganicchemistry.com [masterorganicchemistry.com]

7. CN102643192A - Preparation method of methoxyphenylacetic acid - Google Patents
[patents.google.com]

8. 2-(3-Bromo-4-methoxyphenyl)acetic acid - PMC [pmc.ncbi.nim.nih.gov]
9. chem.libretexts.org [chem.libretexts.org]

10. Carboxylic acids react with thionyl Chloride (SOCI2) to form acid chlorides
[nsl.almerja.com]

11. SOCI2 Reaction with Carboxylic Acids - Chemistry Steps [chemistrysteps.com]

12. bocsci.com [bocsci.com]

13. dev.spectrabase.com [dev.spectrabase.com]

14. 3-METHOXYPHENYLACETYL CHLORIDE(6834-42-0)FT-IR [m.chemicalbook.com]
15. 3-METHOXYPHENYLACETYL CHLORIDE(6834-42-0) 1H NMR [m.chemicalbook.com]
16. assets.thermofisher.com [assets.thermofisher.com]

17. fishersci.com [fishersci.com]

To cite this document: BenchChem. [A-In-depth Technical Guide to 2-(3-
Methoxyphenyl)acetyl Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585651/docs#a-in-depth-technical-guide-to-2-3-
methoxyphenyl-acetyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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